molecular formula C36H56O13 B1249351 digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside]

digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside]

Cat. No. B1249351
M. Wt: 696.8 g/mol
InChI Key: LBCSKUSUYQVKDB-DDNYXVGMSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside] is a cardenolide glycoside consisting of digitoxigenin having a beta-D-glucopyrananosyl-(1->4)-alpha-L-acofriopyranosyl moiety attached at the 3-position. It derives from a digitoxigenin.

Scientific Research Applications

Antiproliferative Activity

Digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside] has been identified as a compound with significant antiproliferative activity. Research has shown its effectiveness against the A2780 human ovarian cancer cell line, indicating its potential in cancer treatment research (Karkare et al., 2007).

Cardiac Glycosides

Studies have also isolated this compound as a cardiac glycoside from various plant sources. Its identification in these studies contributes to understanding the bioactive components in medicinal plants, which can be crucial for drug discovery (Makarevich et al., 2004).

Antiproliferative against Fibrosarcoma Cells

Another significant application is its isolation from Streptocaulon juventas roots, showing strong antiproliferative activity against the human HT-1080 fibrosarcoma cell line. This points towards its potential utility in developing treatments for fibrosarcoma (Ueda et al., 2003).

Apoptotic Induction in Hepatocellular Carcinoma

The compound has also been studied for its role in inducing apoptosis in HepG2 cells, a human hepatocellular carcinoma cell line. This research demonstrates its potential as an agent in cancer therapy, especially for liver cancer (Feng et al., 2012).

Synthesis and Chemical Analysis

Research has also been conducted on the synthesis of digitoxin, which includes digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside] as a component. These studies are vital for understanding the chemical properties and potential modifications of this compound for various applications (Ma et al., 2011).

properties

Product Name

digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside]

Molecular Formula

C36H56O13

Molecular Weight

696.8 g/mol

IUPAC Name

3-[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-3-[(2R,3R,4S,5S,6S)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one

InChI

InChI=1S/C36H56O13/c1-17-30(49-32-28(41)27(40)26(39)24(15-37)48-32)31(44-4)29(42)33(46-17)47-20-7-10-34(2)19(14-20)5-6-23-22(34)8-11-35(3)21(9-12-36(23,35)43)18-13-25(38)45-16-18/h13,17,19-24,26-33,37,39-43H,5-12,14-16H2,1-4H3/t17-,19+,20-,21+,22-,23+,24+,26+,27-,28+,29+,30-,31-,32-,33-,34-,35+,36-/m0/s1

InChI Key

LBCSKUSUYQVKDB-DDNYXVGMSA-N

Isomeric SMILES

C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C)O)OC)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O

Canonical SMILES

CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)O)OC)OC7C(C(C(C(O7)CO)O)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.